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Compound of Interest

cis-1,2-
Compound Name:

Bis(diphenylphosphino)ethylene

cat. No.: B1586061

Essential Safety and Handling Guide for cis-1,2-
Bis(diphenylphosphino)ethylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
cis-1,2-Bis(diphenylphosphino)ethylene (CAS No. 983-80-2). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment

cis-1,2-Bis(diphenylphosphino)ethylene is a white solid that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] It is classified as a combustible solid and
is sensitive to air.[2]

Quantitative Data Summary
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Property Value Reference

CAS Number 983-80-2 [1][3][4]

Molecular Formula C26H22P2 [1][2]114]

Molecular Weight 396.40 g/mol [2][4]

Appearance White solid/powder or crystals [1112]

Melting Point 122-124 °C [2]

Hazard Statements H315, H319, H335 [2]

Signal Word Warning [11[2]
Recommended Personal Protective Equipment (PPE)

Equipment Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side-

shields or goggles

To prevent eye contact and

serious irritation.[1]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher

To prevent inhalation of dust

and respiratory irritation.

Body Protection

Laboratory coat

To protect skin and clothing

from contamination.[5]

Operational Plan: Handling and Disposal Workflow

This section outlines the step-by-step procedures for the safe handling and disposal of cis-1,2-

Bis(diphenylphosphino)ethylene.

Preparation and Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of dust.[1][5]
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Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[1]

Inert Atmosphere: For reactions sensitive to air, handle the compound under an inert
atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Handling Procedure

Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

Weighing: If weighing is required, perform this task in a ventilated enclosure or fume hood to
contain any dust.

Transfer: Use appropriate tools (spatula, etc.) to transfer the solid. Avoid creating dust.

Reaction Setup: If used in a reaction, add it to the reaction vessel within the fume hood.
Keep the container tightly closed when not in use.[1]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1]

Spill and Emergency Procedures

Minor Spill: For small spills, carefully sweep up the solid material, avoiding dust generation.
Place it in a sealed container for disposal. Clean the spill area with a suitable solvent and
then wash with soap and water.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1]

Disposal Plan
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o Waste Collection: Collect all waste material, including contaminated consumables and
excess reagent, in a clearly labeled, sealed container.

» Disposal Route: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1] Do not mix with other waste
streams unless compatibility is known.

Experimental Workflow Diagram

The following diagram illustrates the key decision points and steps in the safe handling and
disposal workflow for cis-1,2-Bis(diphenylphosphino)ethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. Cis-1,2-Bis(diphenylphosphino)ethylene | Cis-1,2-Bis(diphenylphosphino)ethene |
C26H22P2 - Ereztech [ereztech.com]

3. strem.com [strem.com]

4. scht.com [scbt.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [Personal protective equipment for handling cis-1,2-
Bis(diphenylphosphino)ethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586061#personal-protective-equipment-for-
handling-cis-1-2-bis-diphenylphosphino-ethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

